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Compound of Interest

N1,N4-
Compound Name:
Dicyclohexylterephthalamide

Cat. No.: B1594211

An In-depth Technical Guide to N1,N4-
Dicyclohexylterephthalamide

For Researchers, Scientists, and Material Development Professionals

This technical guide provides a comprehensive overview of N1,N4-
Dicyclohexylterephthalamide, a diamide derivative with significant applications in polymer
science. This document details its chemical and physical properties, synthesis protocols, and
its primary role as a nucleating agent.

Chemical Identity and Properties

N1,N4-Dicyclohexylterephthalamide is a symmetrical aromatic diamide. Structurally, it
consists of a central terephthalamide core, which is a benzene ring substituted at the 1 and 4
positions with carboxamide groups, and two cyclohexyl groups attached to the nitrogen atoms
of the amide functionalities.[1]

Table 1: Chemical Identifiers
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Identifier Value

N1,N4-dicyclohexylbenzene-1,4-
IUPAC Name

dicarboxamide[1][2]

CAS Number 15088-29-6[1][2][3][4]
N,N'-Dicyclohexylterephthalamide, 1,4-

Synonyms Benzenedicarboxamide, N1,N4-dicyclohexyl-[1]
[21[3]

InChl Key OXJCOJXHCPVIPV-UHFFFAOYSA-N

Table 2: Physicochemical Properties

Property Value

Molecular Formula C20H28N202[1][2][3]

Molecular Weight 328.4 g/mol [1][2] (also reported as 328.45
g/mol [3][4])

Appearance White powder[5][6]

Melting Point >300 °CJ[5][6]

pKa (Predicted) 13.70 £ 0.20[3]

Boiling Point (Predicted) 571.4 £ 33.0 °C[3]

Density (Predicted) 1.12 + 0.1 g/cm3[3]

Solubility Soluble in polypropylene melt.[7]

Synthesis and Experimental Protocols

The synthesis of N1,N4-Dicyclohexylterephthalamide is typically achieved through
condensation reactions.[1] The most common methods involve the reaction of a terephthalic
acid derivative with cyclohexylamine.

2.1. Acyl Chloride Condensation Method
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This is one of the most efficient methods for synthesizing N1,N4-
Dicyclohexylterephthalamide.[1]

Reactants: Terephthaloyl chloride and cyclohexylamine.[1][7]
e Solvent: Anhydrous dichloromethane or Tetrahydrofuran (THF).[1]

o Catalyst/Base: A base such as triethylamine is often used to neutralize the hydrochloric acid
(HCI) byproduct.[1]

e Procedure:

o Dissolve terephthaloyl chloride in the chosen anhydrous solvent in a four-neck glass flask
under an inert atmosphere (e.g., Nz or Ar).[1][7]

o Add two equivalents of cyclohexylamine to the solution, often dropwise, while maintaining
vigorous stirring.[1][7]

o Add triethylamine to the reaction mixture.[1]

o The reaction is typically carried out at reflux.[1]

o Monitor the reaction progress using Thin-Layer Chromatography (TLC).[1]
e Purification:

o After the reaction is complete, the crude product is purified.

o Recrystallization: A common method involves dissolving the crude product in a hot solvent
mixture, such as ethanol and water, and allowing it to cool slowly to form pure crystals.[1]

o Column Chromatography: Alternatively, purification can be performed using a silica gel
column with a hexane/ethyl acetate gradient.[1]

2.2. Direct Amidation of Terephthalic Acid

This method involves the direct reaction of terephthalic acid with cyclohexylamine.
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» Reactants: Terephthalic acid and cyclohexylamine.

o Conditions: This reaction requires high temperatures to proceed due to the lower reactivity of
carboxylic acids compared to acyl chlorides.[1]

2.3. From Dimethyl Terephthalate

Another synthetic route utilizes dimethyl terephthalate and cyclohexylamine.[1]

o Reactants: Dimethyl terephthalate and cyclohexylamine.[1]

» Catalysts: Pyridine and potassium carbonate are used as catalysts.[1]
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Synthesis Workflow of N1,N4-Dicyclohexylterephthalamide
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Caption: Synthesis workflow for N1,N4-Dicyclohexylterephthalamide.

Applications in Material Science

Research has primarily focused on the application of N1,N4-Dicyclohexylterephthalamide as
a nucleating agent, particularly for polypropylene (PP).[1] Nucleating agents are additives that
accelerate the crystallization process of a polymer.[1]
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3.1. Role as a Nucleating Agent

N1,N4-Dicyclohexylterephthalamide is an efficient nucleating agent that can induce both a
and [ crystalline forms in isotactic polypropylene (iPP).[7] Its effectiveness is rooted in its ability
to facilitate heterogeneous nucleation.[1] The amide groups are crucial to its function, allowing
for strong intermolecular hydrogen bonding which plays a role in its supramolecular assembly.

[1]

e Mechanism: The compound is soluble in the polypropylene melt and recrystallizes upon
cooling.[7] This recrystallization provides surfaces that template the oriented growth of
polymer crystals, a process known as epitaxial growth.[1]

o Benefits: As a (-crystalline nucleating agent for polypropylene, it can improve properties
such as impact resistance and heat deformation resistance.[5] This makes the resulting
polymer suitable for applications like PP-R pipes and injection-molded parts for the
automotive and electronics industries.[5][6]
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Mechanism of Polymer Nucleation
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Caption: Role of DCHT as a nucleating agent in polypropylene.
3.2. Other Potential Applications

Due to its structure, N1,N4-Dicyclohexylterephthalamide has been explored for use in other
areas, such as:

o Liquid Crystal Materials: It can be used as a liquid crystal monomer or additive, forming a
liquid crystal phase under specific conditions.[5][6]
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o Fluorescent Dyes: Its aromatic core suggests potential applications in the field of fluorescent
materials.[5]

Safety and Handling

+ Handling: Use of a fume hood, nitrile gloves, chemical-resistant goggles, and a lab coat is
recommended during synthesis and handling.[1]

e Storage: Store in a cool, dry place in a sealed, airtight container, preferably under an inert
gas like nitrogen or argon.[1][5][6]

o Disposal: Waste should be disposed of in accordance with guidelines for halogenated
organic waste.[1]

e Note: This compound is intended for research use only and is not for human or veterinary
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of N1,N4-
Dicyclohexylterephthalamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594211#molecular-weight-and-formula-of-n1-n4-
dicyclohexylterephthalamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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